Cas no 2416235-14-6 (3-(1,1-Difluoroethyl)-5-fluoropyridine)

• Product Name: 3-(1,1-Difluoroethyl)-5-fluoropyridine
• CAS No: 2416235-14-6
• MF: C₇H₆F₃N
• MW: 161.124452114105
• MDL: MFCD32668155
• CID: 5675569
• PubChem ID: 146155590
• Update Time: 2025-05-20

3-(1,1-Difluoroethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• EN300-26621259
• 3-(1,1-Difluoroethyl)-5-fluoropyridine
• 2416235-14-6

• MDL： MFCD32668155
• Inchi： 1S/C7H6F3N/c1-7(9,10)5-2-6(8)4-11-3-5/h2-4H,1H3
• InChI Key： QZFPXNMDYZZNBS-UHFFFAOYSA-N
• SMILES： FC(C)(C1C=NC=C(C=1)F)F

Computed Properties

• Exact Mass: 161.04523368g/mol
• Monoisotopic Mass: 161.04523368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(1,1-Difluoroethyl)-5-fluoropyridine

Introduction to 3-(1,1-Difluoroethyl)-5-fluoropyridine (CAS No. 2416235-14-6)

3-(1,1-Difluoroethyl)-5-fluoropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2416235-14-6, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and material science. The presence of both fluorine atoms and a difluoroethyl group introduces distinct electronic and steric effects, which can influence its reactivity, solubility, and biological activity.

The 3-(1,1-Difluoroethyl)-5-fluoropyridine molecule belongs to the class of heterocyclic compounds, which are widely recognized for their diverse applications in medicinal chemistry. Pyridine derivatives, in particular, have been extensively studied due to their role as key structural motifs in numerous bioactive molecules. The introduction of fluorine atoms into the pyridine ring enhances the metabolic stability and lipophilicity of the compound, making it an attractive scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate pharmacokinetic properties and improve drug efficacy. The difluoroethyl side chain in 3-(1,1-Difluoroethyl)-5-fluoropyridine contributes to its unique chemical profile, enabling it to interact with biological targets in a manner that may differ from its non-fluorinated counterparts. This structural feature has been exploited in various research endeavors aimed at developing innovative pharmacological solutions.

One of the most compelling aspects of 3-(1,1-Difluoroethyl)-5-fluoropyridine is its potential application in the synthesis of small-molecule inhibitors targeting critical biological pathways. For instance, studies have shown that fluorinated pyridines can serve as effective scaffolds for kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The electron-withdrawing nature of the fluorine atoms can enhance binding affinity to protein targets, while the difluoroethyl group can provide steric hindrance to improve selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 3-(1,1-Difluoroethyl)-5-fluoropyridine with high precision. Molecular docking simulations have revealed that this compound can interact with enzymes such as tyrosine kinases and proteases, suggesting its utility in developing antitumor and anti-inflammatory drugs. These computational studies have laid the groundwork for experimental validation and further optimization.

The agrochemical industry has also shown interest in 3-(1,1-Difluoroethyl)-5-fluoropyridine due to its potential as a precursor for novel pesticides. Fluorinated pyridines are known to exhibit herbicidal and insecticidal properties, making them valuable in crop protection strategies. The unique combination of fluorine atoms and the difluoroethyl group may confer enhanced stability against environmental degradation and improved efficacy against resistant pest strains.

In addition to its pharmaceutical and agrochemical applications, 3-(1,1-Difluoroethyl)-5-fluoropyridine has been explored as a building block for more complex organic syntheses. Its reactive sites allow for further functionalization through various chemical transformations, such as nucleophilic substitution or cross-coupling reactions. This flexibility makes it a versatile intermediate for constructing intricate molecular architectures required in advanced material science applications.

The synthesis of 3-(1,1-Difluoroethyl)-5-fluoropyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Recent methodologies have focused on greener approaches using catalytic systems that minimize waste generation. Transition metal-catalyzed reactions have been particularly effective in facilitating the introduction of fluorine atoms into the pyridine core while maintaining regioselectivity.

As research continues to uncover new applications for fluorinated compounds like 3-(1,1-Difluoroethyl)-5-fluoropyridine, collaborations between academia and industry are becoming increasingly vital. These partnerships facilitate the translation of laboratory discoveries into commercial products that address unmet medical needs. The compound's potential as a lead molecule or intermediate underscores its importance in ongoing drug development efforts.

The safety profile of 3-(1,1-Difluoroethyl)-5-fluoropyridine is another critical consideration in its application. While preliminary studies suggest low toxicity at moderate concentrations, further toxicological assessments are necessary to ensure safe handling and use. Regulatory compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) will be essential as this compound moves closer to clinical evaluation.

In conclusion,3-(1,1-Difluoroethyl)-5-fluoropyridine (CAS No. 2416235-14-6) represents a promising compound with diverse potential applications across pharmaceuticals and agrochemicals. Its unique structural features offer advantages in drug design and material synthesis，making it a subject of intense scientific investigation。As research progresses，this compound is expected to contribute significantly to advancements in medicine and agriculture，driven by ongoing innovation in synthetic chemistry and molecular biology。